Cas no 36069-85-9 (Carbamothioic acid, (phenylmethyl)-, S-ethyl ester)

• Product name: Carbamothioic acid, (phenylmethyl)-, S-ethyl ester
• CAS No: 36069-85-9
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 2715142
• PubChem ID: 2817511

Carbamothioic acid, (phenylmethyl)-, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

• S-ethyl N-benzylcarbamothioate
• SR-01000632383-1
• CCG-42379
• Carbamothioic acid, (phenylmethyl)-, S-ethyl ester
• SCHEMBL24001346
• Maybridge3_002852
• 36069-85-9
• HMS1439B14
• IDI1_014239
• DTXSID50189652
• S-Ethyl (phenylmethyl)carbamothioate

• Inchi： InChI=1S/C10H13NOS/c1-2-13-10(12)11-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,11,12)
• InChI Key： XQMYOXRLRSBRPV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 195.071785
• Monoisotopic Mass: 195.071785
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4